Cas no 230-11-5 (Pyridazino[3,4-c]quinoline(8CI,9CI))

• Product Name: Pyridazino[3,4-c]quinoline(8CI,9CI)
• CAS No: 230-11-5
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 280985
• PubChem ID: 71358949
• Update Time: 2025-04-19

Pyridazino[3,4-c]quinoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridazino[3,4-c]quinoline(8CI,9CI)
• 1,2,9-Triazaphenanthrene
• pyridazino[3,4-c]quinoline
• 230-11-5
• DTXSID60782855
• SCHEMBL18099787

• Inchi： 1S/C11H7N3/c1-2-4-10-8(3-1)9-5-6-13-14-11(9)7-12-10/h1-7H
• InChI Key： FPQBLXCSIHDYGP-UHFFFAOYSA-N
• SMILES： N1C=C2C(C=CN=N2)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 181.06411
• Monoisotopic Mass: 181.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67